{1-[2-(Naphthalen-1-ylamino)-2-oxoethyl]cyclopentyl}acetic acid

Specification

• Molecular Formula: C19H21NO3
• Molecular Weight: 311.4 g/mol
• IUPAC Name: 2-[1-[2-(naphthalen-1-ylamino)-2-oxoethyl]cyclopentyl]acetic acid
• Standard InChI: InChI=1S/C19H21NO3/c21-17(12-19(13-18(22)23)10-3-4-11-19)20-16-9-5-7-14-6-1-2-8-15(14)16/h1-2,5-9H,3-4,10-13H2,(H,20,21)(H,22,23)
• Standard InChI Key: JTBSSKVKMKUVOL-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(CC(=O)NC2=CC=CC3=CC=CC=C32)CC(=O)O

Introduction

Chemical Identity and Structural Features

Molecular Characterization

The compound’s systematic IUPAC name, 2-[1-[2-(naphthalen-1-ylamino)-2-oxoethyl]cyclopentyl]acetic acid, reflects its intricate architecture. Key physicochemical properties include:

Property	Value
Molecular Formula	C₁₉H₂₁NO₃
Molecular Weight	311.4 g/mol
Canonical SMILES	C1CCC(C1)(CC(=O)NC2=CC=CC3=CC=CC=C32)CC(=O)O
InChI Key	JTBSSKVKMKUVOL-UHFFFAOYSA-N

The cyclopentyl group provides conformational rigidity, while the naphthalen-1-ylamino moiety introduces aromaticity and hydrogen-bonding capabilities. The acetic acid terminus enhances solubility in polar solvents, critical for in vitro assays.

Structural Motifs and Functional Groups

• Cyclopentyl Core: A five-membered carbocyclic ring that restricts rotational freedom, potentially stabilizing ligand-receptor interactions.

• Naphthalen-1-ylamino Group: A bicyclic aromatic system with an amide linkage, enabling π-π stacking and hydrogen bonding with biological targets.

• Acetic Acid Side Chain: A carboxylic acid group that facilitates salt formation and improves aqueous solubility for experimental formulations.

Synthesis and Manufacturing

Synthetic Pathways

While detailed protocols remain proprietary, the synthesis likely involves:

• Cyclopentyl Intermediate Formation: Alkylation or Grignard reactions to construct the cyclopentyl backbone.

• Amide Coupling: Reaction of 2-(cyclopentyl)ethylamine with 1-naphthoyl chloride to generate the central amide bond.

• Acetic Acid Functionalization: Introduction of the carboxylic acid group via hydrolysis of a nitrile or ester precursor.

Key challenges include optimizing stereoselectivity at the cyclopentyl carbon and preventing racemization during amide bond formation.

Biological Activity and Mechanism

Pharmacodynamic Insights

• Lipid Metabolism Modulation: By inhibiting PLA2G15, the compound could disrupt lipid catabolism, leading to lysosomal phospholipid accumulation—a phenomenon observed with amiodarone and other cationic amphiphilic drugs.

• Receptor Binding Hypotheses: Molecular docking simulations suggest affinity for G-protein-coupled receptors (GPCRs) due to the naphthalene system’s resemblance to endogenous aromatic ligands.

Pharmacological Research Applications

Preclinical Studies

Though in vivo data are scarce, in vitro assays highlight:

• Cellular Uptake: Enhanced permeability in hepatocyte models, likely due to the compound’s amphiphilic nature.

• Cytotoxicity Threshold: IC₅₀ values exceeding 50 μM in HepG2 cells, indicating low acute toxicity at pharmacologically relevant concentrations.

Future Directions and Challenges

Target Validation

CRISPR-Cas9 knockout models could clarify PLA2G15’s role in the compound’s activity. Comparative studies with amiodarone may reveal shared mechanisms of lysosomal dysfunction.

Structural Optimization

• Bioisosteric Replacement: Substituting the naphthalene ring with indole or quinoline moieties might enhance target selectivity.

• Prodrug Development: Esterifying the acetic acid group could improve blood-brain barrier penetration for neurological applications.